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Compound of Interest

Compound Name: Solvent violet 9

Cat. No.: B181521

An In-depth Technical Guide to Solvent Violet 9: Synonyms, Properties, and Applications

For researchers, scientists, and professionals in drug development and chemical industries, a
comprehensive understanding of chemical compounds is paramount. This guide provides a
detailed overview of Solvent Violet 9, a synthetic dye with various industrial applications.

Nomenclature and Identification

Solvent Violet 9 is known by a multitude of synonyms and alternative names across different
suppliers and regulatory bodies. A clear identification is crucial for accurate research and
procurement. The primary identifiers are its CAS Registry Number, 467-63-0, and its Colour
Index name, C.I. 42555:1.[1][2][3][4][5][6] Chemically, it is classified as a triarylmethane dye.[2]
[6] Its IUPAC name is tris[4-(dimethylamino)phenylJmethanol.[6][7]

A comprehensive list of its synonyms and trade names is provided below for easy reference.
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Identifier Type Value

CAS Registry Number 467-63-0[ 111211314161 7181191[10]

Colour Index Name C.1. 42555:1[1][2][3][4][5][6]

IUPAC Name tris[4-(dimethylamino)phenyllmethanol[6][7]

Crystal Violet Base[2][3][6][8][9],
Methylrosanilinum[1][3], Methyl Violet 10B
Base[2][6][8][9], Oil Violet 6BN[2][6][9], Solvant
Violet 9, Losungsmittel Violet 9, Solvente Violeta
9[8], [4-(Dimethylamino)-alpha,alpha-bis(4-

Synonyms & Trade Names (dimethylamino)phenyl]-benzenemethanol[g],
p,p',p"-tris(dimethylamino)tritol[8], p,p’,p"-
tris(dimethylamino)trityl alcohol[8], Oil Soluble
Violet[3], Crystal Violet Carbinol[3],
Methyrosaniline[3], Dayglo Solvent Violet 9[2],
Oil Violet 10B[4], Waxoline Violet 10B[11]

Chemical and Physical Properties

Solvent Violet 9 is a violet powder with a brilliant blue-purple shade.[2][9] It is characteristic of
solvent dyes in that it is generally insoluble in water but soluble in organic solvents.[8]

A summary of its key quantitative properties is presented in the table below.
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Property Value

Molecular Formula C25H31N3O[1][3][71[10]

Molecular Weight 389.53 g/mol [1] or 389.54 g/mol [7][11]
Heat Resistance 140 - 160 °C[2][3][11]

Density 1.15 g/cm3[3][11]

Water Solubility < 1.0%[3][11]

Light Fastness Poor[2][11]

Acid Resistance 4 (Moderate)[11]

Alkali Resistance 4 (Moderate)[11]

Water Resistance 5 (Excellent)[11]

Manufacturing and Synthesis

The synthesis of Solvent Violet 9 can be achieved through several methods, as outlined in
various technical data sheets. These methods are typical for triarylmethane dyes.

Experimental Protocols: Manufacturing Methods

While detailed, step-by-step laboratory protocols are proprietary to manufacturers, the general
chemical synthesis routes are described as follows:

o Condensation with Phosgene: N,N-dimethylaniline is reacted in the presence of zinc chloride
and phosgene. The resulting product is then converted to the free base.[2][12]

o Condensation with a Ketone: Bis(4-(dimethylamino)phenyl)methanone is condensed with
N,N-dimethylaniline in the presence of a dehydrating agent like phosphorus trichloride to
form the dye, which is then isolated as the free base.[2][12]

o Oxidation Method: Bis(4-(dimethylamino)phenyl)methanol is condensed with N,N-
dimethylaniline, and the subsequent product is oxidized to yield the final dye in its free base
form.[2][12]
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Applications

The primary application of Solvent Violet 9 is as a colorant in various industries.[8] Its solubility
in organic solvents makes it particularly suitable for non-aqueous systems.

Key application areas include:

Inks: It is extensively used in the manufacturing of inks for ballpoint pens and in printing inks.
[21[3][5][11]

Plastics and Polymers: Used for coloring various plastics and polymers.[4]

Waxes and Qils: It finds use in coloring waxes, oils, lubricants, and fuels.[4][11]

Other Applications: It is also used in coloring carbon paper, shoe polish, and detergents.[5]
[11]

Visualizing the Nomenclature

To clarify the relationships between the various nhames and identifiers for this compound, the
following diagram illustrates the connections.

Chemical & Common Names

Core Identifiers Synonym: Methyl Violet 10B Base

C.1.: 42555:1 ==

|
CAS: 467-63-0

Common Name: Solvent Violet 9 Synonym: Crystal Violet Base

Chemical Classification

IUPAC: tris[4-(dimethylamino)phenyllmethanol

—®{ Class: Triarylmethane Dye

Click to download full resolution via product page

Caption: Nomenclature and classification of Solvent Violet 9.
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Application Workflow Example: Ink Formulation

The following diagram illustrates a simplified workflow for the application of Solvent Violet 9 in
the formulation of a solvent-based ink.

Select Solvent
(e.g., ethanol, ketones)

:

Dissolve Solvent Violet 9
in selected solvent

'

Add Binder Resin
(e.g., acrylic, rosin)

'

Incorporate Additives
(plasticizers, surfactants)

Mix until Homogeneous

Quiality Control Testing
(viscosity, color strength)
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Caption: Simplified workflow for solvent-based ink formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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